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Compound of Interest

Compound Name: By241

Cat. No.: B1192424

This technical guide provides a comprehensive overview of the steroidal spirooxindole By241,
a novel compound with demonstrated anticancer properties. The information is tailored for
researchers, scientists, and drug development professionals, focusing on its mechanism of
action, experimental protocols, and available data.

Core Compound Summary

By241 is a structurally novel steroidal spirooxindole that has shown potent inhibitory effects on
the growth of human cancer cells.[1] It demonstrates a degree of selectivity, being less toxic to
normal cells.[1] The core mechanism of action for By241 is the induction of apoptosis in cancer
cells through a pathway primarily mediated by reactive oxygen species (ROS).[1] This activity
Is associated with mitochondrial dysfunction.[1]

Mechanism of Action & Signaling Pathways

By241 exerts its anticancer effects through a multi-faceted mechanism centered on the
induction of oxidative stress, leading to programmed cell death. The key signaling pathways
implicated in By241's activity are detailed below.

ROS-Mediated Apoptosis

The principal mechanism of By241 is the elevation of intracellular ROS levels in cancer cells.[1]
This increase in oxidative stress triggers the intrinsic apoptosis pathway, characterized by
mitochondrial dysfunction and the activation of caspase-9 and caspase-3.[1] Notably, caspase-
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8 is not activated, suggesting the extrinsic apoptosis pathway is not directly involved.[1] The
pro-apoptotic effects of By241 can be significantly reversed by the ROS scavenger N-
acetylcysteine (NAC), confirming the critical role of ROS in its mechanism.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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